Cas no 2172618-52-7 (4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid)

• Product Name: 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid
• CAS No: 2172618-52-7
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6006679
• PubChem ID: 165822584
• Update Time: 2025-07-17

4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid
• EN300-1528867
• 4-ethoxy-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enoyl]pyrrolidine-3-carboxylic acid
• 2172618-52-7

• Inchi： 1S/C26H28N2O6/c1-2-33-23-15-28(14-21(23)25(30)31)24(29)12-7-13-27-26(32)34-16-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-12,21-23H,2,13-16H2,1H3,(H,27,32)(H,30,31)/b12-7+
• InChI Key： AODZGDODTCFGNR-KPKJPENVSA-N
• SMILES： O(CC)C1CN(C(/C=C/CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid

Research Brief on 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid (CAS: 2172618-52-7)

In recent years, the compound 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid (CAS: 2172618-52-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel peptide-based therapeutics. The presence of both a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine carboxylic acid moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS).

Recent studies have focused on optimizing the synthesis and purification protocols for this compound to enhance its yield and purity, which are critical for its application in high-throughput screening and combinatorial chemistry. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its structural integrity. These efforts are aimed at facilitating its use in the synthesis of complex peptide derivatives with potential therapeutic benefits.

One of the key areas of research involving 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid is its role in the development of protease inhibitors. Preliminary in vitro studies have demonstrated its ability to modulate enzymatic activity, suggesting its potential as a scaffold for designing inhibitors targeting specific proteases involved in diseases such as cancer and viral infections. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in preclinical models.

In addition to its applications in drug discovery, this compound has also been explored in the field of bioconjugation. Its reactive functional groups enable it to serve as a linker for attaching peptides to various biomolecules, such as antibodies or nanoparticles, thereby expanding its utility in targeted drug delivery systems. Researchers are particularly interested in its stability and biocompatibility, which are essential for in vivo applications.

The ongoing research on 4-ethoxy-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoylpyrrolidine-3-carboxylic acid underscores its importance as a building block in medicinal chemistry. Future studies are expected to focus on scaling up its production, optimizing its pharmacological properties, and exploring its potential in combination therapies. As the field advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics.